Cas no 97614-41-0 (1,3,5-Tri-O-benzoyl-2-O-(trifluoromethanesulfonyl)-a-D-ribofuranose)

• Product Name: 1,3,5-Tri-O-benzoyl-2-O-(trifluoromethanesulfonyl)-a-D-ribofuranose
• CAS No: 97614-41-0
• MF: C₂₇H₂₁F₃O₁₀S
• MW: 594.50985789299
• CID: 807750
• PubChem ID: 405204
• Update Time: 2025-04-19

1,3,5-Tri-O-benzoyl-2-O-(trifluoromethanesulfonyl)-a-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

• a-D-Ribofuranose,1,3,5-tribenzoate 2-(1,1,1-trifluoromethanesulfonate)
• 1,3,5-TRI-O-BENZOYL-2-O-(TRIFLUOROMETHANESULFONYL)-A-D-RIBOFURANOSE
• (2-O-(Trifluoromethylsulfonyl)-1,3,5-tri-O-benzoyl-a-D-ribofuranose)
• a-D-Ribofuranose,1,3,5-tribenzoate 2-(trifluoro-methanesulfonate)
• SCHEMBL16271001
• [3,5-dibenzoyloxy-4-(trifluoromethylsulfonyloxy)oxolan-2-yl]methyl benzoate
• alpha-D-ribofuranose,3,5-tribenzoate~ 2-(trifluoromethanesulfonate)
• DTXSID80912738
• NSC714888
• 97614-41-0
• 1,3,5-Tri-O-benzoyl-2-O-(trifluoromethanesulfonyl)pentofuranose
• NSC-714888
• 5-(BENZOYLOXY)-2-[(BENZOYLOXY)METHYL]-4-(TRIFLUOROMETHANESULFONYLOXY)OXOLAN-3-YL BENZOATE
• 1,3,5-Tri-O-benzoyl-2-O-(trifluoromethanesulfonyl)-a-D-ribofuranose

• Inchi： 1S/C27H21F3O10S/c28-27(29,30)41(34,35)40-22-21(38-24(32)18-12-6-2-7-13-18)20(16-36-23(31)17-10-4-1-5-11-17)37-26(22)39-25(33)19-14-8-3-9-15-19/h1-15,20-22,26H,16H2
• InChI Key： HBSJRDYIAMPUCU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C(OC(C2C=CC=CC=2)=O)OC(COC(C2C=CC=CC=2)=O)C1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 594.08100
• Monoisotopic Mass: 594.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5

Experimental Properties

• Density: 1.5
• Boiling Point: 646°Cat760mmHg
• Flash Point: 344.5°C
• Refractive Index: 1.594
• PSA: 139.88000
• LogP: 4.96650
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1,3,5-Tri-O-benzoyl-2-O-(trifluoromethanesulfonyl)-a-D-ribofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)